4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
Description
“4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene” is a chemical compound with the linear formula C11H12BrF3O2 . It is related to “1-Bromo-4-(trifluoromethoxy)benzene”, which has the linear formula BrC6H4OCF3 .
Synthesis Analysis
The synthesis of related compounds has been reported. For instance, “1-Bromo-4-(trifluoromethoxy)benzene” can be synthesized by treating it with lithium diisopropylamide (LIDA) at -100°C, which gives 5-bromo-2-(trifluoromethoxy)phenyllithium. At -75°C, it eliminates lithium bromide, thus generating 1,2-dehydro-4-(trifluoromethoxy)benzene .Molecular Structure Analysis
The molecular structure of “4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene” can be represented by the linear formula C11H12BrF3O2 . It is structurally similar to “1-Bromo-4-(trifluoromethoxy)benzene”, which has the linear formula BrC6H4OCF3 .Scientific Research Applications
Benzene Derivatives in Supramolecular Chemistry
Benzene derivatives, such as benzene-1,3,5-tricarboxamides (BTAs), have shown significant importance across various scientific disciplines, from nanotechnology to biomedical applications. Their capacity for self-assembly into nanometer-sized structures and the potential for commercial applications highlights the versatility of benzene-based compounds in advanced material science and supramolecular chemistry (Cantekin, de Greef, & Palmans, 2012).
Heterocyclic Compounds and Biological Significance
Triazine and its derivatives, another class of heterocyclic compounds, demonstrate a wide range of biological activities, from antibacterial to anticancer properties. The study of such compounds underlines the significance of heterocyclic chemistry in developing new pharmaceuticals (Verma, Sinha, & Bansal, 2019).
Brominated Compounds in Environmental and Toxicological Studies
The environmental and toxicological profiles of brominated compounds, such as 2,4,6-Tribromophenol, emphasize the importance of understanding the impact of such chemicals on the environment and human health. These studies provide essential insights into the fate and effects of brominated flame retardants and related substances (Koch & Sures, 2018).
Synthesis and Applications of Fluorinated Biphenyls
Research on the synthesis of fluorinated biphenyls, such as 2-Fluoro-4-bromobiphenyl, reveals the ongoing interest in developing efficient synthetic methods for compounds with potential applications in pharmaceuticals and materials science (Qiu et al., 2009).
properties
IUPAC Name |
4-bromo-2-butoxy-1-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrF3O2/c1-2-3-6-16-10-7-8(12)4-5-9(10)17-11(13,14)15/h4-5,7H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UANWJANBFIIDDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=CC(=C1)Br)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10742727 |
Source
|
| Record name | 4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10742727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene | |
CAS RN |
1355246-82-0 |
Source
|
| Record name | 4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10742727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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